14(S)-Hydroxy Docosahexaenoic Acid

• CAS No.: 119433-37-3
• Product Name: 14(S)-Hydroxy Docosahexaenoic Acid
• Molecular Formula: C22H32O3
• Molecular Weight: 344.5
• IUPAC Name: (4Z,7Z,10Z,12E,14S,16Z,19Z)-14-hydroxydocosa-4,7,10,12,16,19-hexaenoic acid
• Standard InChI: InChI=1S/C22H32O3/c1-2-3-4-5-12-15-18-21(23)19-16-13-10-8-6-7-9-11-14-17-20-22(24)25/h3-4,6-7,10-16,19,21,23H,2,5,8-9,17-18,20H2,1H3,(H,24,25)/b4-3-,7-6-,13-10-,14-11-,15-12-,19-16+/t21-/m0/s1
• Standard InChIKey: ZNEBXONKCYFJAF-OUKOMXQNSA-N
• SMILES: CCC=CCC=CCC(C=CC=CCC=CCC=CCCC(=O)O)O
• Appearance: Assay:≥98%A solution in ethanol
• Description: Docosahexaenoic acid (DHA; Item No. 90310) is a nutritionally-derived ω-3 fatty acid that is abundant in the brain and the retina and is thought to be important in early development and for therapeutic approaches to inflammatory disorders and cancer. 14(S)-HDHA is an oxygenation product of DHA that serves as a precursor to maresin 1 (Item No. 10878), an anti-inflammatory, pro-resolving mediator that prevents polymorphonuclear neutrophil (PMN) infiltration and stimulates macrophage phagocytosis. At doses as low as 0.2 ng/mouse 14(S)-HDHA administration resulted in reduced infiltration of PMNs into sites of inflammation.
• Synonyms: [S-(E,Z,Z,Z,Z,Z)]-14-Hydroxy-4,7,10,12,16,19-docosahexaenoic Acid; (S,4Z,7Z,10Z,12E,16Z,19Z)-14-Hydroxydocosa-4,7,10,12,16,19-hexaenoic Acid; (4Z,7Z,10Z,12E,14S,16Z,19Z)-14-Hydroxy-4,7,10,12,16,19-docosahexaenoic Acid
• PubChem Compound: 52921998
• Last Modified: Nov 11 2021